![molecular formula C11H14BrNO B2967997 N-benzyl-2-bromo-N-ethylacetamide CAS No. 180513-01-3](/img/structure/B2967997.png)
N-benzyl-2-bromo-N-ethylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-benzyl-2-bromo-N-ethylacetamide” is a chemical compound with the molecular formula C11H14BrNO . It has an average mass of 256.139 Da and a monoisotopic mass of 255.025864 Da . This product is not intended for human or veterinary use and is available for research use only.
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzyl group (C6H5CH2), an ethyl group (C2H5), a bromine atom (Br), and an acetamide group (CH3CONH2) .Physical And Chemical Properties Analysis
“this compound” is a solid compound . The exact physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the sources I found.Scientific Research Applications
Synthesis of Novel Compounds
Synthesis of 1,4-Benzodiazepine Derivatives : N-benzyl-2-bromo-N-ethylacetamide is used in the synthesis of novel 1,4-benzodiazepine derivatives, a process that involves a one-pot reaction of methyl 1-arylaziridine-2-carboxylates with N-[2-bromomethyl(aryl)]trifluoroacetamides. This strategy is beneficial in synthetic and medicinal chemistry due to the easy availability of starting materials and the formation of functionalized 1,4-benzodiazepine scaffold ready for further chemical manipulations (Wang et al., 2008).
Development of Antimicrobial and Hemolytic Agents : A series of N-substituted derivatives of 2-{(5-phenyl-1,3,4-Oxadiazol-2-yl)sulfanyl}acetamides, synthesized using this compound, were evaluated for their antimicrobial and hemolytic activities. These compounds were found to be active against various microbial species, with certain compounds showing less toxicity and potential for further biological screening and application trials (Rehman et al., 2016).
Synthesis of Acetamide Derivatives for Pharmacological Assessment : The compound has been used in the synthesis of acetamide derivatives with potential cytotoxic, anti-inflammatory, analgesic, and antipyretic properties. The presence of bromo, tert-butyl, and nitro groups in the phenoxy nucleus of these derivatives enhances their activity (Rani et al., 2016).
Development of Anti-Diabetic Agents : this compound is involved in the synthesis of new indole-based hybrid oxadiazole scaffolds with N-substituted acetamides, which have shown potential as anti-diabetic agents. These compounds exhibited significant inhibition of the α-glucosidase enzyme, suggesting their potential in diabetes treatment (Nazir et al., 2018).
Production of Biheterocycles as Therapeutic Agents : The compound was used to synthesize unique biheterocycles, which were then evaluated for their therapeutic potential. These compounds showed promising activity as enzyme inhibitors and were assessed for their cytotoxicity, indicating their potential use as therapeutic agents (Abbasi et al., 2018).
Safety and Hazards
Properties
IUPAC Name |
N-benzyl-2-bromo-N-ethylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrNO/c1-2-13(11(14)8-12)9-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXGJYOPQSRVUNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=CC=C1)C(=O)CBr |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.